Cas no 55133-10-3 (Phenol, 3,4,5-tribromo-2,6-dimethyl-)

• Product Name: Phenol, 3,4,5-tribromo-2,6-dimethyl-
• CAS No: 55133-10-3
• MF: C₈H₇Br₃O
• MW: 358.852580308914
• CID: 352746
• PubChem ID: 13072872
• Update Time: 2025-04-19

Phenol, 3,4,5-tribromo-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,4,5-tribromo-2,6-dimethyl-
• 3,4,5-tribromo-2,6-dimethylphenol
• 55133-10-3
• Tribromxylenole
• SCHEMBL9171336
• DTXSID20517362

• Inchi： 1S/C8H7Br3O/c1-3-5(9)7(11)6(10)4(2)8(3)12/h12H,1-2H3
• InChI Key： NVQZOERLEJLIEJ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(C)=C(C=1C)O)Br)Br

Computed Properties

• Exact Mass: 355.80461
• Monoisotopic Mass: 355.80470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23